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Compound of Interest

Compound Name: Tin(IV) iodide

Cat. No.: B052936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of reagents in research and development carries significant environmental

implications. This guide provides a detailed comparison of the environmental impact of Tin(IV)
iodide (SnI₄) and Lead(II) iodide (PbI₂), two compounds with applications in various scientific

fields. The following analysis is based on available experimental data and standardized testing

protocols to facilitate informed decision-making.

Quantitative Data Summary
The following tables summarize the key quantitative data available for Tin(IV) iodide and

Lead(II) iodide concerning their toxicity and environmental fate. Direct comparative studies are

limited; therefore, data has been compiled from various sources.

Table 1: Acute Toxicity Data

Compound Test Organism Endpoint Value Reference

Lead(II) iodide Rat (oral) LD50 500.1 mg/kg

Tin(IV) iodide Rat (intravenous) MLD 200 mg/kg

LD50: Lethal Dose, 50%; MLD: Minimum Lethal Dose. Note: The route of administration for the

Tin(IV) iodide data is intravenous, which typically results in higher toxicity than oral
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administration. A direct oral LD50 for Tin(IV) iodide was not available in the reviewed literature.

Table 2: Aquatic Toxicity Data

Compound Test Organism
Endpoint
(Duration)

Value Reference

Inorganic Tin

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (24h) 78,000 µg/L [1]

Inorganic Tin
Daphnia magna

(Water Flea)
LC50 (48h) 55,000 µg/L [1]

Lead(II) iodide Not Specified -

Dangerous to

aquatic life in

high

concentrations.

[2]

LC50: Lethal Concentration, 50%. Data for specific iodide forms are limited; data for general

inorganic tin is presented. "Dangerous to aquatic life" for lead iodide indicates a qualitative

assessment of high toxicity.

Table 3: Bioaccumulation Potential

| Compound Category | Organism Type | Bioconcentration Factor (BCF) | Reference | |---|---|---

|---|---| | Inorganic Tin | Marine and Freshwater Plants | 100 |[3][4] | | Inorganic Tin | Marine and

Freshwater Invertebrates | 1,000 |[3][4] | | Inorganic Tin | Marine and Freshwater Fish | 3,000 |

[3][4] | | Lead | Fish | 5.1 to 300 (Arithmetic Mean: 155) |[5] |

Bioconcentration Factor (BCF) is the ratio of the concentration of a chemical in an organism to

the concentration in the surrounding environment.

Experimental Protocols
The following are standardized protocols for key environmental impact assessments, based on

OECD guidelines.
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Aquatic Toxicity Testing
1. OECD 202: Daphnia sp. Acute Immobilisation Test[6][7][8][9][10]

Objective: To determine the acute toxicity of a substance to Daphnia magna.

Methodology:

Test Organisms: Young daphnids (<24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours. A control group with no test substance is also maintained.

Observation: Immobilisation (inability to swim) is recorded at 24 and 48 hours.

Endpoint: The EC50 (median effective concentration that immobilizes 50% of the

daphnids) at 48 hours is calculated.

2. OECD 203: Fish, Acute Toxicity Test[11][12][13][14][15]

Objective: To determine the acute lethal toxicity of a substance to fish.

Methodology:

Test Organisms: A variety of fish species can be used, such as Zebrafish (Danio rerio) or

Rainbow Trout (Oncorhynchus mykiss).

Exposure: Fish are exposed to at least five concentrations of the test substance in a

geometric series for 96 hours.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration that kills 50% of the fish) is determined.

Soil Toxicity Testing
3. OECD 207: Earthworm, Acute Toxicity Test[1][16][17][18]

Objective: To assess the acute toxicity of a substance to earthworms.
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Methodology:

Test Organisms: The recommended species is Eisenia fetida.

Methods: Two methods are available: a filter paper contact test for initial screening and an

artificial soil test for more realistic exposure.

Exposure (Artificial Soil Test): Earthworms are kept in samples of a defined artificial soil

treated with at least five concentrations of the test substance.

Observation: Mortality is assessed at 7 and 14 days after application.

Endpoint: The LC50 is determined.

Biodegradability Testing
4. OECD 301: Ready Biodegradability[19][20][21][22]

Objective: To screen chemicals for ready biodegradability in an aerobic aqueous medium.

Methodology:

Setup: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms.

Incubation: The mixture is incubated under aerobic conditions in the dark or diffuse light

for 28 days.

Measurement: Biodegradation is followed by measuring parameters such as Dissolved

Organic Carbon (DOC) removal, CO₂ production, or oxygen uptake.

Pass Levels: A substance is considered readily biodegradable if it reaches 70% removal of

DOC or 60% of the theoretical maximum for CO₂ production or oxygen uptake within a 10-

day window during the 28-day test.

Signaling Pathways and Mechanisms of Toxicity
Lead Iodide Toxicity Pathway
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Lead is a well-documented neurotoxin that primarily exerts its toxic effects by interfering with

calcium-dependent processes and inducing oxidative stress.[23][24][25][26][27]
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Caption: Cellular toxicity pathway of Lead Iodide.

Tin(IV) Iodide Toxicity Pathway
The toxicity of inorganic tin compounds is generally lower than organotin compounds. However,

they can still exert toxic effects by disrupting cellular membranes and interfering with

mitochondrial function.[28][29][30][31]
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Caption: Cellular toxicity pathway of Tin(IV) Iodide.

Discussion and Comparison
Toxicity:
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Lead(II) iodide is a well-established toxic compound with known adverse effects on multiple

organ systems, particularly the nervous system.[32] Its oral LD50 in rats is 500.1 mg/kg,

classifying it as harmful if swallowed.[33] Chronic exposure to lead can lead to severe health

issues, including developmental problems in children.

The acute toxicity data for Tin(IV) iodide is less comprehensive in the publicly available

literature. The available data indicates a minimum lethal dose of 200 mg/kg via intravenous

injection in rats, suggesting significant toxicity, especially when directly entering the

bloodstream.[34] Inorganic tin compounds are generally considered to have lower oral toxicity

than lead compounds because they are poorly absorbed from the gastrointestinal tract.[29]

However, they can cause skin and eye irritation.[35]

In an aquatic environment, both compounds pose a risk. Lead iodide is described as

dangerous to aquatic life in high concentrations.[2] While specific data for tin(IV) iodide is

scarce, data for inorganic tin shows toxicity to aquatic organisms, although at relatively high

concentrations for acute exposure.[1]

Environmental Fate:

Lead is a persistent heavy metal that does not biodegrade. It can accumulate in soil and

sediments, posing a long-term environmental risk.[32] The bioconcentration factor for lead in

fish is moderate, with an arithmetic mean of 155, indicating a potential for accumulation in

aquatic food chains.[5]

Inorganic tin compounds are also persistent in the environment. However, they can be

transformed through processes like methylation by microorganisms.[36] The bioconcentration

potential of inorganic tin appears to be higher than that of lead, with BCF values reaching 3,000

in fish.[3][4] This suggests a greater potential for bioaccumulation in aquatic ecosystems

compared to lead.

Conclusion
Based on the available data, both Tin(IV) iodide and Lead(II) iodide present environmental and

health risks that warrant careful handling and disposal.

Lead(II) iodide is a well-characterized toxin with significant human health concerns,

particularly neurotoxicity, and it is persistent in the environment.
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Tin(IV) iodide, while having less comprehensive publicly available toxicity data for the iodide

form, shows evidence of significant acute toxicity. The higher bioconcentration factor of

inorganic tin compared to lead suggests a greater risk of bioaccumulation in aquatic

environments.

For researchers and drug development professionals, the choice between these two

compounds should involve a thorough risk assessment. While lead's toxicity is more widely

known, the potential for high bioaccumulation of tin compounds should not be overlooked.

Whenever possible, less hazardous alternatives should be considered. Strict adherence to

safety protocols for handling and disposal is imperative for both substances to minimize their

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052936#environmental-impact-assessment-of-tin-iv-
iodide-vs-lead-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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